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Compound of Interest

Compound Name: 6beta-Hydroxyhispanone
CAS No.: 170711-93-0
Cat. No.: B161823
Get Quote
. J

Executive Summary

6

-Hydroxyhispanone is a naturally occurring labdane-type diterpenoid, specifically classified as a
furanolabdanoid. It is primarily isolated from the aerial parts of Ballota aucheri and Leonurus
japonicus (Lamiaceae). The compound is structurally characterized by a labdane skeleton

featuring a furan ring, an exocyclic double bond at C-8(17), a ketone at C-7, and a hydroxyl
group at the C-6

position. It serves as a chemotaxonomic marker for the Ballota genus and exhibits potential
cytotoxic and cytoprotective activities.

Chemical Identity & Physicochemical Properties

The following identifiers establish the precise chemical entity for database integration and
regulatory verification.
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Detail

Chemical Name

-Hydroxyhispanone

CAS Registry Number

170711-93-0

IUPAC Name

(6R)-15,16-epoxy-6-hydroxy-8(17),13(16),14-
labdatrien-7-one

C
Molecular Formula H
O
Molecular Weight 316.44 g/mol

Chemical Class

Diterpenoid (Furanolabdanoid)

Stereochemistry

6

-hydroxy (Exo orientation relative to the decalin

system)

Physicochemical Data
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Property Value

Physical State Solid / Crystalline Powder
Soluble in CHCI

Solubility

, MeOH, DMSQO; Insoluble in water

UV Absorption ( Characteristic furan absorption bands (approx.

) 210-220 nm)

3450 cm

(OH), 1705 cm
Key IR Signals (C=0), 1640 cm

(C=C), 875 cm

(Furan)

Structural Characterization

The structure of 6

-Hydroxyhispanone is defined by the hispanane framework (a modified labdane skeleton). The
absolute stereochemistry is confirmed via NMR spectroscopy and semi-synthetic correlation
with the known compound hispanolone.

Structural Features[1][4][12][13][14]

o Labdane Core: A bicyclic decalin system fused to a side chain.

o Furan Moiety: A heteroaromatic furan ring at the side chain terminus (C-13 to C-16),
characteristic of Ballota diterpenoids.

o Oxygenation Pattern:
o C-7 Ketone: An

-unsaturated ketone system conjugated with the exocyclic double bond.
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o C-6

Hydroxyl: A secondary alcohol positioned beta (equatorial/axial depending on ring
conformation) adjacent to the ketone.

» Unsaturation: An exocyclic methylene group at C-8(17).

Diagnostic NMR Signals (CDCI)

 H NMR: Signals for the furan ring protons (
~6.2, 7.2, 7.3), exocyclic methylene protons (
~5.2, 5.8), and the carbinyl proton at C-6 (
~4.5).

¢ C NMR: Carbonyl carbon at C-7 (

~200), olefinic carbons at C-8 and C-17, and the oxygenated methine at C-6.
Isolation Methodology
The following protocol outlines the extraction and purification workflow used to isolate 6

-Hydroxyhispanone from Ballota aucheri. This process relies on polarity-guided fractionation.

Protocol: Extraction from Ballota aucheri

» Plant Material Preparation: Air-dry aerial parts of Ballota aucheri and grind to a fine powder
to maximize surface area.

» Solvent Extraction: Macerate the powder in a mixture of Methanol/Chloroform (1:1) or pure
Acetone at room temperature for 48-72 hours.

« Filtration & Concentration: Filter the extract to remove biomass. Evaporate the solvent under
reduced pressure (Rotavap) at <40°C to yield a crude gum.

e Liquid-Liquid Partitioning:

o Resuspend crude extract in MeOH:H
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O (9:1).
o Partition sequentially with n-Hexane (to remove lipids/waxes) and Chloroform (CHCI
)-
o Collect the Chloroform fraction (contains the diterpenoids).[1]
o Chromatographic Separation (Silica Gel):
o Load the CHCI

fraction onto a Silica Gel 60 column.

o Elute with a gradient of n-Hexane : Ethyl Acetate (starting 95:5
60:40).
 Purification:
o Monitor fractions via TLC (visualize with vanillin-H

SO
reagent; diterpenes turn purple/blue).

o Combine fractions containing the target spot (

in Hex:EtOAc 7:3).

o Perform preparative TLC or HPLC (C18 column, MeOH:H
O gradient) for final purification.
o Crystallization: Recrystallize from Acetone/Diisopropyl ether to obtain pure 6

-Hydroxyhispanone.

Visualization: Isolation Workflow
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Caption: Step-by-step isolation workflow for 6

-Hydroxyhispanone from plant biomass.
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Biological Context & Activity

Research indicates that 6

-Hydroxyhispanone and its congeners (e.g., hispanolone, leojaponin) possess significant
biological activity, primarily attributed to the

-unsaturated ketone moiety which can act as a Michael acceptor.

» Cytotoxicity: Exhibits moderate cytotoxic activity against specific cancer cell lines, consistent
with other furanolabdanoids.

o Cytoprotection: Studies on the related compound Leojaponin suggest potential
cytoprotective effects against glutamate-induced toxicity in neuronal cells.

o Chemotaxonomy: The presence of 6

-Hydroxyhispanone is a specific marker for the Ballota and Leonurus genera within the
Lamiaceae family.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. storage.googleapis.com [storage.googleapis.com]

3. The absolute stereochemistry of a diterpene from Ballota aucheri - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. researchprofiles.ku.dk [researchprofiles.ku.dK]

To cite this document: BenchChem. [-Hydroxyhispanone: Chemical Identifiers and Technical
Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161823/docs#hydroxyhispanone-chemical-identifiers-
and-technical-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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